molecular formula C12H9F3O B8462484 1-(2,2,2-Trifluoroethoxy)naphthalene

1-(2,2,2-Trifluoroethoxy)naphthalene

Cat. No.: B8462484
M. Wt: 226.19 g/mol
InChI Key: LUWZABPMQUKGME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,2,2-Trifluoroethoxy)naphthalene is a useful research compound. Its molecular formula is C12H9F3O and its molecular weight is 226.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9F3O

Molecular Weight

226.19 g/mol

IUPAC Name

1-(2,2,2-trifluoroethoxy)naphthalene

InChI

InChI=1S/C12H9F3O/c13-12(14,15)8-16-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2

InChI Key

LUWZABPMQUKGME-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2OCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a suspension of 34 g of 1-naphthol, 40 g of 2,2,2-trifluoroethyl p-toluenesulfonate, 33 g of potassium carbonate, and 80 g of dimethyl sulfoxide was heated and stirred at 100° C. for 12 hours. After cooling, 100 g of water and 200 g of toluene were added to the suspension, after which an organic layer was taken out. It was washed 5 times with 100 g of 5 wt % sodium hydroxide aqueous solution, then 4 times with 100 g of water. The organic layer was concentrated, obtaining 36 g of oily matter. It was distilled in vacuum (75° C./13 Pa), obtaining 28 g (yield 76%) of the target compound.
Quantity
34 g
Type
reactant
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
33 g
Type
reactant
Reaction Step One
Quantity
80 g
Type
reactant
Reaction Step One
Quantity
200 g
Type
solvent
Reaction Step Two
Name
Quantity
100 g
Type
solvent
Reaction Step Two
Yield
76%

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